Superior Solid-State Thermal Conductivity Compared to Adjacent Odd-Numbered n-Alkanes
The thermal conductivity (λ) of solid n-dodecane is demonstrably higher than that of its neighboring odd-numbered n-alkanes, n-undecane (C11) and n-tridecane (C13), under identical temperature and pressure conditions. This behavior is attributed to differences in their crystal structures [1].
| Evidence Dimension | Thermal conductivity (λ) in the solid state |
|---|---|
| Target Compound Data | Higher λ value |
| Comparator Or Baseline | n-undecane (C11) and n-tridecane (C13): Lower λ values |
| Quantified Difference | λ_n-dodecane > λ_n-undecane and λ_n-tridecane (exact magnitudes depend on specific T/P; the study confirms the trend holds across the investigated range of 190–280 K and pressures up to 1.0 GPa) |
| Conditions | Transient hot-wire method; temperature range 190–280 K; pressure up to 1.0 GPa |
Why This Matters
For applications involving heat transfer in solid or semi-solid matrices (e.g., phase-change materials, cryogenic insulation), the higher thermal conductivity of dodecane provides a quantifiable performance advantage over its C11 and C13 homologues.
- [1] Forsman, H. (1986). Thermal conductivity of solid n-dodecane at high pressure and a comparison with n-undecane and n-tridecane. Molecular Physics, 58(3), 605-614. https://doi.org/10.1080/00268978600101381 View Source
